BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for 2-
Bromopropane-d7

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromopropane-d7

Cat. No.: B113470

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive Guide
to the Safe Handling, Storage, and Disposal of 2-Bromopropane-d7.

This document provides critical safety and logistical information for the handling of 2-
Bromopropane-d7 (CAS: 39091-63-9), a deuterated analog of 2-bromopropane. Adherence to
these guidelines is essential to ensure a safe laboratory environment and to mitigate the risks
associated with this chemical.

Hazard Identification and Personal Protective Equipment
(PPE)

2-Bromopropane-d7 is a highly flammable liquid and vapor that may cause damage to organs
through prolonged or repeated exposure.[1][2] It is also suspected of causing genetic defects
and may damage fertility or the unborn child.[3] Therefore, stringent adherence to PPE
protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type

Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US) To prevent eye contact with
approved standards. A face vapors or splashes.

shield is also recommended.[1]

[3]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, Silver
Shield®/4H®, or Viton).[4][5]

Fire/flame resistant and

To avoid skin contact and
absorption. Gloves must be

) ) ) inspected prior to use.[1][3]
impervious clothing or lab coat.

[1](4]

Respiratory Protection

If ventilation is inadequate or
exposure limits are exceeded,
use a NIOSH-approved full- ) ]

) ) ) To prevent inhalation of
face respirator with multi-

o harmful vapors.

purpose combination (US) or
type AXBEK (EN 14387)

respirator cartridges.[1][3][6]

Additional Protection

Use non-sparking tools and )
_ _ Due to the highly flammable
explosion-proof equipment.[1]

[417]

nature of the substance.

First Aid Measures

In the event of exposure, immediate action is critical.

Table 2: First Aid Procedures
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Exposure Route First Aid Instructions

Move the victim to fresh air. If breathing is

) difficult, give oxygen. If not breathing, give

Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[1][3]

Immediately remove all contaminated clothing.

) Rinse the affected area with plenty of water.[1]
Skin Contact )

[3] Wash off with soap and plenty of water and

consult a physician.[3]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.[6]

Seek immediate medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ! -
mouth with water and consult a physician

immediately.[3]

Handling and Storage

Proper handling and storage are crucial to prevent accidents and maintain the integrity of the
chemical.

Operational Plan for Handling:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Work in a well-
ventilated area, preferably under a chemical fume hood.[4]

e Dispensing: Use only non-sparking tools.[1][4] Ground and bond containers and receiving
equipment to prevent static discharge.[7]

o Procedure: Avoid contact with skin, eyes, and clothing.[4] Do not breathe vapors or mist.[7]

» Post-Handling: Wash hands and face thoroughly after handling.[4] Remove and launder
contaminated clothing before reuse.
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Storage Plan:
Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.[1][4][7]

Keep away from heat, sparks, open flames, and other ignition sources.[1][4][7] No smoking
in the storage area.[7]

Store locked up and apart from incompatible materials such as oxidizing agents and strong
bases.[1][5]

Accidental Release and Disposal

A clear plan for spills and waste disposal is essential for laboratory safety and environmental
protection.

Accidental Release Measures:
Evacuate: Immediately evacuate the area and ensure proper ventilation.[4]
Eliminate Ignition Sources: Remove all sources of ignition.[1][4]

Containment: For small spills, absorb the liquid with an inert, non-combustible material like
dry sand or earth.[7] For large spills, dike the area to prevent spreading.[7]

Collection: Use spark-proof tools to collect the absorbed material and place it in a suitable,
closed container for disposal.[1][7]

Decontamination: Clean the spill area thoroughly.

Disposal Plan:

» Dispose of unused product and contaminated materials as hazardous waste.[7]

o Contact a licensed professional waste disposal service.[3][8] Do not mix with other waste.[3]

o Dispose of contents and container in accordance with all applicable local, state, and federal
regulations.[1]
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Physical and Chemical Properties

Table 3: Properties of 2-Bromopropane-d7

Property

Value

CAS Number

39091-63-9[8][9][10]

Molecular Formula

CsD7Br[8][10]

Molecular Weight ~130.03 g/mol [10]
Appearance Colorless liquid[4]

Boiling Point 59 °C (for non-deuterated)[4]
Melting Point -89 °C (for non-deuterated)[4]
Density 1.383 g/mL at 25 °C

Flash Point 19 °C (66.2 °F) - closed cup

Visual Workflow for Safe Handling and Disposal

The following diagram outlines the critical steps for the safe handling and disposal of 2-

Bromopropane-d7.

© 2025 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/product/b113470?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0751_4.pdf
https://www.lgcstandards.com/PY/en/2-Bromopropane-d7/p/CDN-D-0751?queryID=1f5ae80742326300bdc0ab717e7a3ad3
https://clearsynth.com/product/2-bromopropane-d7
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0751_4.pdf
https://clearsynth.com/product/2-bromopropane-d7
https://clearsynth.com/product/2-bromopropane-d7
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13205
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13205
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13205
https://www.benchchem.com/product/b113470?utm_src=pdf-body
https://www.benchchem.com/product/b113470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Safe Handling and Disposal Workflow for 2-Bromopropane-d7

Preparation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

;

Work in a Ventilated Area
(Fume Hood)

;

Ensure Availability of
Non-Sparking Tools & Spill Kit

Handling

Dispense Using Grounded
Equipment

:

Avoid Inhalation, Ingestion,
and Skin/Eye Contact

After Use N

StoragV
Store in a Cool, Dry, . .
Well-Ventilated Area Generate Waste Accidental Spill Personal Exposure

/
//Contain & Clean

Waste\@‘nagemer; & Disposal

Follow First Aid
Procedures

Keep Away from Ignition Collect Waste in a Labeled,
Sources & Incompatibles Sealed Container

Arrange for Professional
Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Bromopropane-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-
Bromopropane-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113470#personal-protective-equipment-for-handling-
2-bromopropane-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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